Zinc

• IUPAC Name: zinc
• InChI: InChI=1S/Zn
• InChI Key: HCHKCACWOHOZIP-UHFFFAOYSA-N
• Canonical SMILES: [Zn]
• Molecular Formula: Zn
• DSSTOX Substance ID: DTXSID7035012, DTXSID101316732, DTXSID201316735
• Molecular Weight: 65.4 g/mol
• Physical Description: Zinc ashes appears as a grayish colored powder. May produce toxic zinc oxide fumes when heated to very high temperatures or when burned. Insoluble in water. Used in paints, bleaches and to make other chemicals., Zinc dust appears as a grayish powder. Insoluble in water. May produce toxic zinc oxide fumes when heated to very high temperatures or when burned. Used in paints, bleaches and to make other chemicals., Dry Powder; Dry Powder, Pellets or Large Crystals, Water or Solvent Wet Solid, Liquid; Dry Powder, Water or Solvent Wet Solid; Liquid; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Other Solid, Gray powder; [CAMEO], GREY-TO-BLUE POWDER.
• Boiling Point: 907 °C
• Solubility: Soluble in acids and alkalies; insoluble in water, Solubility in water: reaction
• Density: 7.133 g/cu cm at 25 °C; 6.830 g/cu cm at 419.5 °C (solid); 6.620 g/cu cm at 419.5 °C (liquid); 6.250 g/cu cm at 800 °C, 7.1 g/cm³
• Vapor Pressure: 1.47X10-6 Pa (1.10X10-8 mm Hg) at 400 K (127 °C); 0.653 Pa (4.9X10-3 mm Hg) at 600 K (327 °C)
• Impurities: The effect of small amt of common impurities is to incr corrosion resistance to solutions, but not in the atmosphere ... Brittleness /of ordinary zinc/ is thought to be assoc with impurities such as tin., Lead contaminates special high grade zinc at 0.003%; high grade zinc at 0.07%; intermediate grade at 0.2%; brass special at 0.6%; prime western at 1.6%, Iron contaminates special high grade zinc at 0.003%; high grade at 0.02%; intermediate at 0.03%; brass special at 0.03%; prime western at 0.08%, Cadmium contaminates special high grade zinc at 0.003%; high grade at 0.03%; intermediate grade at 0.4%; brass special at 0.5%, For more Impurities (Complete) data for ZINC, ELEMENTAL (6 total), please visit the HSDB record page.
• Color/Form: Bluish-white, lustrous metal; distorted hexagonal close-packed structure; when heated to 100-150 °C becomes malleable, at 210 °C becomes brittle and pulverizable, Brittle at ordinary temperatures
• CAS No.: 7440-66-6, 14018-82-7, 15176-26-8, 19229-95-9
• Melting Point: 787 °F, 419.53 °C, 419 °C

Description

Zinc is an essential trace element and transition metal of paramount importance in biological and chemical research. In biochemical studies, this compound serves as a critical cofactor for over 300 enzymes, including those involved in nucleic acid metabolism, cell division, and apoptosis, making it indispensable for cell culture media supplementation and the study of this compound finger proteins and transcriptional regulation. Its role in immune function can be probed using this compound chelators to modulate immune cell activity in vitro. Beyond biology, high-purity this compound metal is a versatile reagent in synthetic chemistry, acting as a powerful reducing agent and a key component in organothis compound reagents for cross-coupling reactions like the Negishi coupling, enabling precise carbon-carbon bond formation. It is also fundamental in catalytic processes and as a sacrificial anode in corrosion studies. Supplied in various forms such as powder, granules, or foil, our high-purity (e.g., 99.9% or 99.999%) this compound ensures consistent, reliable results, free from contaminants that could interfere with sensitive assays or synthetic pathways. This reagent is rigorously tested to meet the strict quality standards required for advanced laboratory research.

Scientific Research Applications

Zinc in Electronics and Optoelectronics

This compound Oxide (ZnO) is a prominent compound of this compound that has garnered attention for its applications in electronics and optoelectronics. Its properties make it suitable for:

• Solar Cells : ZnO serves as a transparent conducting oxide in photovoltaic devices, enhancing light absorption and conversion efficiency.
• Light-Emitting Diodes (LEDs) : ZnO is used in UV LEDs due to its wide bandgap and high exciton binding energy, making it efficient for light emission.
• Spintronics : The ferromagnetic properties of ZnO at room temperature position it as a candidate for spintronic devices, which utilize electron spin for data storage and transfer .

Medical Applications

This compound plays a critical role in human health and has been studied for its therapeutic potentials:

• Cancer Treatment : this compound's involvement in cellular processes helps regulate cell growth and apoptosis. This compound oxide nanoparticles (ZnO NPs) are being explored as drug delivery systems targeting cancer cells while minimizing side effects .
• Neurological Disorders : Research indicates that this compound may have protective effects against neurodegenerative diseases such as Alzheimer's disease by modulating synaptic function and reducing oxidative stress .
• Immune Function : this compound is essential for maintaining immune system health, with deficiencies linked to increased susceptibility to infections .

Agricultural Uses

This compound is crucial in agriculture, primarily as a micronutrient:

• Fertilizers : this compound supplements are used to correct deficiencies in crops, improving yield and quality. Foliar applications of this compound can enhance plant growth and resistance to diseases .
• Soil Health : this compound plays a role in enzyme function within plants, contributing to overall soil fertility and plant health.

Environmental Applications

This compound's applications extend into environmental science:

• Catalysts : In the chemical industry, this compound compounds are used as catalysts for various reactions, including those involved in the production of rubber, pigments, and lubricants .
• Stable Isotope Analysis : this compound stable isotopes are utilized in environmental studies to trace pollution sources and understand biogeochemical cycles .

Industrial Applications

This compound is widely used in various industrial processes:

• Galvanization : this compound coatings protect steel from corrosion, extending the lifespan of infrastructure.
• Alloys : this compound is an essential component in many alloys, improving mechanical properties and resistance to corrosion.

Case Study 1: this compound Oxide Nanoparticles in Cancer Therapy

Recent studies have demonstrated that ZnO NPs can selectively target cancer cells while sparing healthy cells. Their ability to generate reactive oxygen species (ROS) enhances their efficacy as photodynamic agents in tumor treatment .

Case Study 2: this compound Deficiency Remediation in Agriculture

Field trials have shown that applying this compound fertilizers significantly increases wheat yields in this compound-deficient soils. This approach not only boosts production but also improves the nutritional quality of the crops .

Mechanism of Action

Zinc has three primary biological roles: catalytic, structural, and regulatory . It acts as a cofactor for over 70 different enzymes, including those involved in protein synthesis and cell division . This compound ions control intercellular communication and intracellular events that maintain normal physiological processes .

Comparison with Similar Compounds

Comparison with Cadmium Carbonate (CdCO₃) :

• CdCO₃ has longer M–O bonds (2.29 Å vs. Zn–O: 2.04–2.14 Å) due to cadmium’s larger ionic radius, reducing its thermal stability (decomposes at ~500°C) .

This compound Oxides vs. Other Metal Oxides

This compound Oxide (ZnO) is a wide-bandgap semiconductor (3.37 eV) with piezoelectric properties, outperforming titanium dioxide (TiO₂) in UV absorption and magnesium oxide (MgO) in catalytic activity for rubber vulcanization .

Property	ZnO	TiO₂	MgO
Bandgap (eV)	3.37	3.20 (anatase)	7.8
Thermal Conductivity (W/m·K)	60	8.4	45–60
Biological Toxicity	Selective cytotoxicity to cancer cells	Low toxicity	High alkalinity

This compound Organometallics vs. Cadmium Analogues

[Tptm]Zn vs. [Tptm]Cd Atrane Complexes :

• Bond Lengths : Zn–C (2.11–2.22 Å) and Cd–C (2.30–2.40 Å) reflect differences in covalent radii (Zn: 1.22 Å; Cd: 1.48 Å) .
• Reactivity : this compound complexes exhibit faster ligand exchange rates due to smaller ionic size, enhancing their utility in catalysis compared to cadmium analogues .

This compound Acetate vs. Polaprethis compound :

• This compound Acetate (Zn(CH₃COO)₂) : Used in dentifrices (2% w/w), releases Zn²⁺ ions at 0.5 mg/mL, inhibiting Streptococcus mutans biofilm formation .
• Polaprethis compound (Zn-L-carnosine): Combines Zn²⁺ with L-carnosine for gastrointestinal cytoprotection, showing higher mucosal adhesion than this compound acetate alone .

This compound Supplementation Studies :

• Meta-analyses of 20 trials (0–9-year-olds) show this compound fortification increases plasma Zn by 12.3 µg/dL but reduces copper (Cu) by 8.7 µg/dL, highlighting nutrient competition .

Industrial and Environmental Comparisons

This compound in Polymer Stabilization

This compound compounds (e.g., This compound stearate ) synergize with calcium stearate in PVC stabilization:

• Mechanism : this compound replaces labile chlorine atoms (nucleophilic substitution), while calcium binds HCl, regenerating this compound compounds .

Comparison with Lead Stabilizers :

• This compound-based stabilizers reduce toxicity but require co-additives (e.g., antioxidants) to match lead’s thermal stability .

This compound Recovery from Industrial Waste

Leaching Efficiency :

• Ozone (O₃) achieves 78% Zn extraction from blast furnace sludge vs. 72% for Fe³⁺, attributed to stronger oxidative dissolution of ZnS .

Key Research Findings and Data Tables

Table 1: Structural Parameters of this compound and Cadmium Atrane Complexes

Compound	M–C Bond Length (Å)	M–Nav Bond Length (Å)
[Tptm]Zn	2.11–2.22	2.04–2.14
[Tptm]Cd	2.30–2.40	2.20–2.30

Table 2: Biochemical Effects of this compound Supplementation in Children

Biomarker	Mean Change (Zn Group)	Mean Change (Control)
Plasma this compound	+12.3 µg/dL	+0.5 µg/dL
Serum Copper	-8.7 µg/dL	-0.2 µg/dL

Biological Activity

Zinc (Zn) is an essential trace element that plays a crucial role in various biological processes, including cellular metabolism, immune function, and DNA synthesis. This article delves into the biological activities of this compound, highlighting its mechanisms of action, therapeutic potential, and implications in various diseases.

Overview of this compound's Biological Functions

This compound is involved in numerous physiological functions due to its role as a structural and functional cofactor for over 300 enzymes and transcription factors. It is critical for:

• Cell Proliferation and Survival : this compound influences cell division and apoptosis through various signaling pathways, including those mediated by protein kinases and phosphatases .
• DNA Repair : this compound plays a significant role in maintaining genomic stability by participating in DNA repair mechanisms .
• Immune Function : It enhances immune responses by modulating cytokine production and influencing the activity of immune cells .

This compound exerts its biological effects through multiple mechanisms:

• This compound Signaling : this compound ions function as secondary messengers in cellular signaling pathways. They can modulate the activity of cyclic nucleotide phosphodiesterases (PDEs), affecting levels of cAMP and cGMP, which are vital for various signaling cascades .
• Enzyme Activation : Many enzymes require this compound for their catalytic activity. For instance, this compound-dependent metalloproteinases are involved in extracellular matrix remodeling during wound healing .
• Gene Expression Regulation : this compound influences the transcription of genes involved in cell growth and apoptosis by interacting with this compound-finger proteins that bind to DNA .

Therapeutic Potential

This compound's therapeutic applications have been explored in various contexts:

• Cancer : Research indicates that this compound can have both pro-tumorigenic and anti-tumorigenic effects depending on its concentration and cellular context. High this compound levels can promote malignancy in some cancer types, while adequate levels are essential for normal cellular function .
• Neurodegenerative Diseases : this compound supplementation has shown promise in mitigating symptoms associated with Alzheimer's disease by regulating synaptic plasticity and neuronal survival .
• Wound Healing : this compound is vital for skin integrity and repair processes. Its deficiency can lead to delayed wound healing, while supplementation has been shown to enhance recovery rates .

Case Studies

Several studies illustrate the biological activity of this compound:

• Study on Insulin Synergy : A study demonstrated that this compound enhances insulin signaling pathways, promoting AKT phosphorylation and subsequent cell proliferation in myogenic cells. This underscores this compound's role in metabolic regulation .
• This compound in Immune Modulation : In vitro studies showed that high concentrations of this compound suppressed pro-inflammatory cytokine production in monocytes by inhibiting PDE activity, highlighting its potential as an immunomodulatory agent .

Table 1: Biological Functions of this compound

Function	Description
Cell Proliferation	Enhances AKT pathway activation for cell growth
DNA Repair	Participates in repair mechanisms to maintain genomic integrity
Immune Response	Modulates cytokine production and immune cell activity
Wound Healing	Critical for collagen synthesis and tissue repair

Table 2: Therapeutic Applications of this compound

Disease/Condition	Potential Benefits
Cancer	Dual role; may promote or inhibit tumor growth depending on context
Alzheimer's Disease	Enhances neuronal survival; may improve cognitive function
Skin Wounds	Accelerates healing processes; improves skin barrier function

Preparation Methods

Roasting and Sintering

The dominant pyrometallurgical approach involves roasting zinc sulfide ores (ZnS) at temperatures exceeding 900°C to produce this compound oxide (ZnO) through the reaction:
$2\text{ZnS} + 3\text{O}_2 \rightarrow 2\text{ZnO} + 2\text{SO}_2$
This exothermic process achieves 95-98% this compound conversion efficiency in modern shaft furnaces. The resulting sulfur dioxide is concurrently converted to sulfuric acid in integrated plants, with contemporary facilities recovering 99.9% of sulfur gases.

A critical challenge lies in managing iron impurities. When present in ores, iron sulfide converts to Fe₂O₃, which reacts with ZnO to form refractory this compound ferrite (ZnO·Fe₂O₃), reducing this compound recovery by 12-15%. Advanced roasting techniques now employ staged temperature control, maintaining 920-950°C in primary zones to minimize ferrite formation while ensuring complete sulfide decomposition.

Hydrometallurgical Processes

Acid Leaching Optimization

The Mehdiabad ore processing study demonstrated optimal leaching conditions using central composite design:

Parameter	Optimal Value	Effect on Zn Recovery
Sulfuric Acid Concentration	22.05%	+34% vs baseline
Solid Fraction	30%	Maximizes dissolution
Temperature	45°C	Balances kinetics/energy

This configuration yielded pregnant leach solution (PLS) containing 35.07 g/L Zn with 88.5% extraction efficiency. The process eliminated traditional roasting steps, reducing SO₂ emissions by 92% compared to pyrometallurgical routes.

Solvent Extraction Purification

Di-2-ethylhexyl phosphoric acid (D2EHPA) remains the extractant of choice, achieving 88.5% this compound recovery in a two-stage counter-current system. Critical performance metrics include:

• Phase Ratio : 1:3 organic/aqueous

• Extraction Isotherm : 98% Zn transfer at pH 2.8-3.2

• Stripping Efficiency : 94% using 180 g/L H₂SO₄

Impurity control proved essential, with manganese co-extraction limited to <0.5% through potential-controlled electrolysis.

Electrolytic Refining Techniques

Ammonium Chloride Electrolysis

The CN103184472A patent details a novel electrolytic method producing 99.995% Zn:

• Leaching : 5-7 mol/L NH₄Cl at 75-80°C (L:S ratio 5-10:1)

• Electrolysis Parameters :

  • Voltage: 2.5-3.0 V

  • Current Density: 350-700 A/m²

  • Temperature: 65-75°C

This process eliminates this compound powder purification, reducing reagent costs by 40% while achieving <10 ppm metallic impurities. The closed-loop system enables 98% ammonium chloride recovery through electrolysis spent liquor recycling.

Chemical Synthesis Methods

This compound Glycinate Preparation

The CN102180805A protocol produces pharmaceutical-grade this compound glycinate through chelation:

Step	Conditions	Outcome
Chelation	70-90°C, 6:1 Glycine:ZnCO₃	99.3% complexation
Fluidized Bed Drying	100-120°C, 30 min	<0.5% moisture

This method's innovation lies in centrifugal solution reuse, achieving zero wastewater discharge while maintaining 27.4% this compound content in the final product.

Comparative Analysis of this compound Production Methods

Method	Energy (kWh/t Zn)	Purity (%)	Yield (%)	CO₂ (t/t Zn)
Imperial Smelting	3,200	99.5	94.7	2.8
Pressure Leaching	1,850	99.2	89.1	1.2
Ammonium Chloride Electrolysis	2,100	99.995	97.3	0.9

Data synthesized from reveals electrolytic methods offer superior purity but higher energy demands, while hydrometallurgical routes provide environmental advantages at slightly reduced yields.

Q & A

Q. How can machine learning enhance predictive modeling of this compound alloy corrosion rates?

• Methodological Answer : Train neural networks on datasets combining environmental variables (pH, Cl⁻ concentration) and material properties (alloy composition, grain size). For example, galvanic corrosion in Zn-Mg alloys is predicted with >90% accuracy using Random Forest models trained on electrochemical impedance spectroscopy data . Feature importance analysis identifies Mg content (>2 wt%) as a key corrosion accelerator .